Cas no 151225-48-8 (Mal-propionylamido-PEG5-NHS acetate)

• Product Name: Mal-propionylamido-PEG5-NHS acetate
• CAS No: 151225-48-8
• MF: C₂₃H₃₃N₃O₁₂
• MW: 543.521027326584
• CID: 6806844
• PubChem ID: 154803621
• Update Time: 2025-08-04

Mal-propionylamido-PEG5-NHS acetate Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxopyrrolidin-1-yl) 2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetate
• 2,5-Dioxopyrrolidin-1-yl 21-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-19-oxo-3,6,9,12,15-pentaoxa-18-azahenicosanoate
• Mal-propionylamido-PEG5-NHS acetate
• 151225-48-8

• Inchi： 1S/C23H33N3O12/c27-18(5-7-25-19(28)1-2-20(25)29)24-6-8-33-9-10-34-11-12-35-13-14-36-15-16-37-17-23(32)38-26-21(30)3-4-22(26)31/h1-2H,3-17H2,(H,24,27)
• InChI Key： TYGBVZKRRXTDRC-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCC(=O)ON1C(CCC1=O)=O)CCNC(CCN1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 543.20642350Da
• Monoisotopic Mass: 543.20642350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 22
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 176Ų

Additional information on Mal-propionylamido-PEG5-NHS acetate

Comprehensive Overview of Mal-propionylamido-PEG5-NHS acetate (CAS No. 151225-48-8): Properties, Applications, and Innovations

Mal-propionylamido-PEG5-NHS acetate (CAS No. 151225-48-8) is a highly specialized PEG-based crosslinker widely utilized in bioconjugation and pharmaceutical research. This compound features a maleimide group for thiol-reactive conjugation, a propionylamido spacer, and an NHS ester for amine-reactive coupling, making it a versatile tool for protein modification, antibody-drug conjugates (ADCs), and nanoparticle functionalization. Its PEG5 linker enhances solubility and reduces immunogenicity, aligning with modern demands for biocompatible materials in drug delivery systems.

The growing interest in targeted therapies and precision medicine has propelled the demand for advanced bioconjugation reagents like Mal-propionylamido-PEG5-NHS acetate. Researchers frequently search for "PEGylation techniques", "NHS ester crosslinkers", and "maleimide-thiol chemistry", reflecting its critical role in ADC development and diagnostic probe design. Its acetate salt form ensures stability during storage, addressing common challenges in reagent handling.

In the context of cancer therapeutics, this compound enables the creation of stable drug-linker complexes with controlled release profiles. Its PEG5 spacer minimizes steric hindrance, optimizing binding efficiency—a key concern in immunoassay optimization. Recent studies highlight its utility in next-generation biotherapeutics, particularly for site-specific labeling of monoclonal antibodies, a trending topic in biopharmaceutical forums.

From a technical perspective, Mal-propionylamido-PEG5-NHS acetate exhibits excellent water solubility (>50 mg/mL), facilitating reactions in aqueous buffers—a feature often queried in scientific databases. Its dual-reactive groups support heterobifunctional conjugation, a technique gaining traction for multifunctional nanocarriers. The compound’s molecular weight (MW: ~600 Da) and low polydispersity make it ideal for LC-MS characterization, meeting stringent QC standards in GMP manufacturing.

Emerging applications include cell-surface engineering for CAR-T cell therapy and biosensor development, where its thiol-selective reactivity enables precise ligand attachment. Discussions on "PEG alternatives for reduced immunogenicity" often reference its balanced hydrophilicity-to-length ratio, showcasing its adaptability in biomaterial science. Furthermore, its compatibility with click chemistry workflows positions it as a bridge between traditional and novel bioconjugation strategies.

Quality considerations are paramount, as evidenced by searches for "HPLC purity of PEG linkers" and "endotoxin-free crosslinkers". Reputable suppliers provide Mal-propionylamido-PEG5-NHS acetate with ≥95% purity (verified by NMR and HPLC), ensuring reproducibility in high-impact research. Storage recommendations (-20°C under argon) align with best practices for NHS ester stability, a frequent concern in peer-reviewed protocols.

The compound’s role in theranostic platforms (combining therapy and diagnostics) exemplifies its innovation potential. For instance, its use in PET tracer conjugation leverages the maleimide group’s fast kinetics with cysteine residues, a technique explored in cancer imaging studies. Such applications respond to the rising popularity of searches like "multimodal imaging probes" and "biodegradable PEG derivatives".

In summary, Mal-propionylamido-PEG5-NHS acetate (CAS No. 151225-48-8) represents a cornerstone reagent for modern bioconjugation, addressing critical needs in drug delivery, diagnostics, and material science. Its design harmonizes with industry shifts toward modular synthesis and reduced batch variability, cementing its relevance in both academic and industrial settings.